Cas no 162959-94-6 (1-(2-thienyl)cyclopropanecarboxylic acid)
162959-94-6 structure
Product Name:1-(2-thienyl)cyclopropanecarboxylic acid
CAS No:162959-94-6
MF:C8H8O2S
MW:168.212921142578
MDL:MFCD16622241
CID:839421
PubChem ID:18975706
Update Time:2025-04-19
1-(2-thienyl)cyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(thien-2-yl)cyclopropanecarboxylic acid
- 1-(Thiophen-2-yl)cyclopropanecarboxylic acid
- 1-Thien-2-ylcyclopropanecarboxylic acid
- Cyclopropanecarboxylic acid, 1-(2-thienyl)-
- 1-(2-Thienyl)-cyclopropanecarboxylic acid
- QC-4565
- 1-(thiophen-2-yl)cyclopropane-1-carboxylic acid
- JZGVANXRGMMXGJ-UHFFFAOYSA-N
- 8272AA
- AM90252
- 1-(2-thienyl)cyclopropanecarboxylic acid
- 1-thiophen-2-ylcyclopropanecarboxylic
- 1-thiophen-2-ylcyclopropane-1-carboxylic acid
- DTXSID00597026
- 1-thiophen-2-yl-cyclopropanecarboxylic acid
- W16703
- TS-02282
- 1-(Thiophen-2-yl)cyclopropanecarboxylicacid
- 1-thiophen-2-ylcyclopropanecarboxylic acid
- AKOS011792431
- 162959-94-6
- Z992250128
- CS-W021264
- C8H8O2S
- DB-345436
- EN300-236552
- AB90405
- F2189-0513
- MFCD16622241
- SCHEMBL2795442
-
- MDL： MFCD16622241
- Inchi： 1S/C8H8O2S/c9-7(10)8(3-4-8)6-2-1-5-11-6/h1-2,5H,3-4H2,(H,9,10)
- InChI Key： JZGVANXRGMMXGJ-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1(C(=O)O)CC1
Computed Properties
- Exact Mass: 168.02500
- Monoisotopic Mass: 168.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
- XLogP3: 1.4
Experimental Properties
- Density: 1.430±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 138-139 ºC
- Solubility: Very slightly soluble (0.94 g/l) (25 º C),
- PSA: 65.54000
- LogP: 1.86430
1-(2-thienyl)cyclopropanecarboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-thienyl)cyclopropanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WA509-200mg |
1-(2-thienyl)cyclopropanecarboxylic acid |
162959-94-6 | 98% | 200mg |
349.0CNY | 2021-08-04 | |
| Fluorochem | 066129-250mg |
1-Thien-2-ylcyclopropanecarboxylic acid |
162959-94-6 | 97% | 250mg |
￡42.00 | 2022-03-01 | |
| Fluorochem | 066129-1g |
1-Thien-2-ylcyclopropanecarboxylic acid |
162959-94-6 | 97% | 1g |
￡104.00 | 2022-03-01 | |
| Fluorochem | 066129-5g |
1-Thien-2-ylcyclopropanecarboxylic acid |
162959-94-6 | 97% | 5g |
￡413.00 | 2022-03-01 | |
| Fluorochem | 066129-10g |
1-Thien-2-ylcyclopropanecarboxylic acid |
162959-94-6 | 97% | 10g |
￡688.00 | 2022-03-01 | |
| Alichem | A169005288-5g |
1-(Thiophen-2-yl)cyclopropanecarboxylic acid |
162959-94-6 | 98% | 5g |
$559.44 | 2022-04-02 | |
| Alichem | A169005288-10g |
1-(Thiophen-2-yl)cyclopropanecarboxylic acid |
162959-94-6 | 98% | 10g |
$823.20 | 2022-04-02 | |
| TRC | T369555-50mg |
1-(Thiophen-2-yl)cyclopropanecarboxylic Acid |
162959-94-6 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T369555-100mg |
1-(Thiophen-2-yl)cyclopropanecarboxylic Acid |
162959-94-6 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T369555-500mg |
1-(Thiophen-2-yl)cyclopropanecarboxylic Acid |
162959-94-6 | 500mg |
$ 210.00 | 2022-06-02 |
1-(2-thienyl)cyclopropanecarboxylic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids
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